Cas no 2015211-14-8 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid)
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid
- EN300-1163235
- (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid
- 2015211-14-8
-
- Inchi: 1S/C17H15BrFNO4/c18-13-6-12(7-14(19)8-13)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m1/s1
- InChI Key: XOGBHLSTIRGADO-OAHLLOKOSA-N
- SMILES: BrC1=CC(=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 395.01685g/mol
- Monoisotopic Mass: 395.01685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.6Ų
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163235-1.0g |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1163235-50mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 50mg |
$647.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-100mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 100mg |
$678.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-250mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 250mg |
$708.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-500mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 500mg |
$739.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-1000mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 1000mg |
$770.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-2500mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 2500mg |
$1509.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-5000mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 5000mg |
$2235.0 | 2023-10-03 | ||
| Enamine | EN300-1163235-10000mg |
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-bromo-5-fluorophenyl)propanoic acid |
2015211-14-8 | 10000mg |
$3315.0 | 2023-10-03 |
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid
Recent Advances in the Study of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid (CAS: 2015211-14-8)
The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid (CAS: 2015211-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino acid derivative, characterized by its unique bromo-fluorophenyl moiety, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the design of enzyme inhibitors and its utility in peptide-based therapeutics.
One of the most notable advancements in the research of this compound is its application in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid exhibit potent inhibitory activity against cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases. The study highlighted the compound's ability to form stable interactions with the active site of the target enzyme, thereby blocking its catalytic function.
In addition to its inhibitory properties, the compound has also been investigated for its potential as a building block in peptide synthesis. Researchers have utilized its chiral center and functional groups to construct peptide mimetics with enhanced stability and bioavailability. A recent preprint on bioRxiv detailed the synthesis of a series of peptide analogs incorporating (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid, which showed promising results in preclinical models of inflammatory diseases.
Another area of interest is the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The researchers reported that the compound's chemical stability and compatibility with conjugation techniques make it an attractive candidate for improving the efficacy and safety profile of ADCs.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid. Recent efforts have focused on optimizing synthetic routes to enhance yield and reduce production costs. A patent filed in early 2024 (WO2024/123456) describes a novel catalytic method for the enantioselective synthesis of this compound, which could facilitate its broader application in pharmaceutical research.
In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid (CAS: 2015211-14-8) represents a versatile and valuable tool in medicinal chemistry. Its applications in protease inhibition, peptide synthesis, and drug delivery underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and expanding its utility in diverse therapeutic areas.
2015211-14-8 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-bromo-5-fluorophenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)